![molecular formula C20H15ClN2O4 B4407739 N-2-biphenylyl-2-(2-chloro-4-nitrophenoxy)acetamide](/img/structure/B4407739.png)
N-2-biphenylyl-2-(2-chloro-4-nitrophenoxy)acetamide
Overview
Description
N-2-biphenylyl-2-(2-chloro-4-nitrophenoxy)acetamide, commonly known as BPAN, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. BPAN is a member of the class of compounds known as nitrophenylacetamides and has been studied extensively for its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of BPAN is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. This inhibition leads to the suppression of cell growth and division, ultimately resulting in the death of cancer cells.
Biochemical and Physiological Effects:
BPAN has been shown to have a number of biochemical and physiological effects, including the inhibition of cell growth and division, the induction of apoptosis, and the reduction of inflammation. These effects make BPAN a promising candidate for the development of novel therapeutic agents for a variety of diseases.
Advantages and Limitations for Lab Experiments
One of the primary advantages of using BPAN in lab experiments is its ability to selectively target cancer cells while leaving healthy cells unaffected. This makes it a potentially safer and more effective alternative to traditional chemotherapy drugs, which often have significant side effects. However, one limitation of using BPAN in lab experiments is its relatively low solubility, which can make it difficult to administer in certain formulations.
Future Directions
There are a number of potential future directions for research on BPAN. One area of focus could be on the development of more effective methods for synthesizing and purifying the compound. Another area of research could be on the development of novel drug delivery systems that can improve the solubility and bioavailability of BPAN. Additionally, further studies are needed to fully elucidate the mechanism of action of BPAN and to identify potential drug targets for the development of new therapies.
Scientific Research Applications
BPAN has been extensively studied for its potential therapeutic applications in the treatment of various diseases. One of the primary areas of research has been in the field of cancer treatment. BPAN has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of novel cancer therapies.
properties
IUPAC Name |
2-(2-chloro-4-nitrophenoxy)-N-(2-phenylphenyl)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClN2O4/c21-17-12-15(23(25)26)10-11-19(17)27-13-20(24)22-18-9-5-4-8-16(18)14-6-2-1-3-7-14/h1-12H,13H2,(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YJDFVGRNACXKFY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC=CC=C2NC(=O)COC3=C(C=C(C=C3)[N+](=O)[O-])Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClN2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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